N-(1-cyanocyclopentyl)-2-[4-[(2-methoxy-5-methylphenyl)methyl]piperazin-1-yl]acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-[4-[(2-methoxy-5-methylphenyl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H30N4O2/c1-17-5-6-19(27-2)18(13-17)14-24-9-11-25(12-10-24)15-20(26)23-21(16-22)7-3-4-8-21/h5-6,13H,3-4,7-12,14-15H2,1-2H3,(H,23,26)
• InChI Key: MVSYPBWUBXAOPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)CN2CCN(CC2)CC(=O)NC3(CCCC3)C#N
• Molecular Formula: C21H30N4O2
• Molecular Weight: 370.5 g/mol

Description

N-(1-cyanocyclopentyl)-2-[4-[(2-methoxy-5-methylphenyl)methyl]piperazin-1-yl]acetamide is a useful research compound. Its molecular formula is C21H30N4O2 and its molecular weight is 370.497. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Crystal Structure : Research has shown the synthesis of cinnamide derivatives, including structural analysis through single-crystal X-ray diffraction. These compounds, including similar derivatives, exhibit complex crystal structures and are analyzed for their intermolecular interactions through Hirshfeld surface analysis. These analyses provide insights into the compound's structural properties and potential intermolecular interactions (Jian-gang Zhong et al., 2018).

Biological Activity

• Anticancer Activity : Some derivatives of N-(1-cyanocyclopentyl)-2-[4-[(2-methoxy-5-methylphenyl)methyl]piperazin-1-yl]acetamide have been synthesized and evaluated for their anticancer activity. These studies involve the synthesis of novel compounds and their assessment against various cancer cell lines to identify potential therapeutic agents. Docking studies complement these evaluations to understand the molecular basis of their activity (Lingaiah Boddu et al., 2018).

• Enzyme Inhibition : The compound and its derivatives have been explored for their potential as enzyme inhibitors. For example, studies have investigated the inhibition of acetylcholinesterase, a target for Alzheimer's disease treatment. Such research underscores the compound's potential in developing therapeutic agents for neurological disorders (L. Yurttaş et al., 2013).

Pharmacological Evaluation

• Pharmacological Properties : Research into derivatives of N-(1-cyanocyclopentyl)-2-[4-[(2-methoxy-5-methylphenyl)methyl]piperazin-1-yl]acetamide includes evaluating their pharmacological properties. This includes assessing antidepressant and antianxiety activities in animal models, contributing to the understanding of these compounds' potential therapeutic benefits (J. Kumar et al., 2017).